![molecular formula C14H19ClN2O3 B2562255 (2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)(3-methylpiperazin-1-yl)methanone hydrochloride CAS No. 1353958-43-6](/img/structure/B2562255.png)
(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)(3-methylpiperazin-1-yl)methanone hydrochloride
Overview
Description
The compound is a derivative of 2,3-dihydrobenzo[b][1,4]dioxin, which is a type of heterocyclic compound containing oxygen atoms . The compound also contains a piperazine ring, which is a common feature in many pharmaceutical drugs .
Molecular Structure Analysis
The molecular structure of this compound would likely be similar to that of 2,3-dihydrobenzo[b][1,4]dioxin, with the addition of a piperazine ring and a methanone group .Chemical Reactions Analysis
The chemical reactions of this compound would likely be influenced by the presence of the piperazine ring and the methanone group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by the presence of the piperazine ring and the methanone group .Scientific Research Applications
- Recent patents highlight the use of this compound as an immunomodulator . Its ability to modulate immune responses could be valuable in treating autoimmune diseases or enhancing vaccine efficacy.
- Poly (ADP-ribose) polymerase 1 (PARP1) is an important target in cancer therapy. The compound’s structure suggests potential PARP1 inhibitory activity . Investigating its effects on cancer cell lines and tumor models could provide insights for drug development.
- Researchers have employed this compound in palladium-catalyzed asymmetric intramolecular O-arylation reactions. The resulting (2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanols hold promise for synthetic chemistry .
- The compound has been incorporated into isoflavone derivatives, such as 3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-6,7-dimethoxy-4H-chromen-4-one. Elucidating its biological activity and potential therapeutic effects is an ongoing area of research .
- A crystal structure analysis of a related compound, (E)-(2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methylene)-N-phenylhydrazinecarbothioamide), provides valuable insights into its molecular arrangement and bonding patterns . Similar studies for our compound could enhance our understanding.
Immunomodulation
Anticancer Research
Asymmetric Synthesis
Isoflavone Derivatives
Crystallography Studies
Future Directions
properties
IUPAC Name |
2,3-dihydro-1,4-benzodioxin-6-yl-(3-methylpiperazin-1-yl)methanone;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O3.ClH/c1-10-9-16(5-4-15-10)14(17)11-2-3-12-13(8-11)19-7-6-18-12;/h2-3,8,10,15H,4-7,9H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PLFLEWUCYSLENT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCN1)C(=O)C2=CC3=C(C=C2)OCCO3.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.76 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)(3-methylpiperazin-1-yl)methanone hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(thiazol-2-yl)-2-((7-(p-tolyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide](/img/structure/B2562173.png)
![Tert-butyl N-[(2R)-3-methyl-1-(trifluoromethylsulfanyl)butan-2-yl]carbamate](/img/structure/B2562175.png)
![Benzo[d]thiazol-2-ylmethyl 4-(piperidin-1-ylsulfonyl)benzoate](/img/structure/B2562176.png)
![[4-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-quinoxalin-6-ylmethanone](/img/structure/B2562181.png)
![2-(2-Methoxyphenyl)-5-{4-[(4-methoxyphenyl)carbonyl]piperazin-1-yl}-1,3-oxazole-4-carbonitrile](/img/structure/B2562194.png)
